4-Methylthiazol-2-ylguanidine hydrochloride
CAS No.: 100599-91-5
VCID: VC0194847
Molecular Formula: C5H8N4S. HCl
Molecular Weight: 192.67 g/mol
Purity: > 95%
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Description | 4-Methylthiazol-2-ylguanidine hydrochloride is a hydrochloride salt of N-(4-Methyl-2-thiazolyl)-guanidine . It sees use as a test compound in pharmaceutical research to study the permeability of substances . Relatedly, (S)-((2-Guanidino-4-thiazolyl)methylisothiourea dihydrochloride, also known as Famotidine EP Impurity H, is another thiazole-containing compound used as a Famotidine intermediate in analytical method development and quality control during drug production . Additionally, the preparation of 3-[(2-guanidine radicals-4-thiazole) methylsulfany] third methyl ester imidate, an intermediate for famotidine, involves reacting 2-(4-((2-cyano ethyl sulfydryl) methyl) thiazol-2-yl) guanidine with methanol and hydrogen chloride . 2-(4-(Chloromethyl)thiazol-2-YL)guanidine is yet another similar compound with research applications . |
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CAS No. | 100599-91-5 |
Product Name | 4-Methylthiazol-2-ylguanidine hydrochloride |
Molecular Formula | C5H8N4S. HCl |
Molecular Weight | 192.67 g/mol |
IUPAC Name | 2-(4-methyl-1,3-thiazol-2-yl)guanidine;hydrochloride |
Standard InChI | InChI=1S/C5H8N4S.ClH/c1-3-2-10-5(8-3)9-4(6)7;/h2H,1H3,(H4,6,7,8,9);1H |
Standard InChIKey | AYUMBOOFVFTIOJ-UHFFFAOYSA-N |
SMILES | CC1=CSC(=N1)N=C(N)N.Cl |
Canonical SMILES | CC1=CSC(=N1)N=C(N)N.Cl |
Appearance | White Solid |
Purity | > 95% |
Synonyms | N-(4-Methyl-1,3-thiazol-2-yl)-guanidine hydrochloride |
PubChem Compound | 2776665 |
Last Modified | Aug 15 2023 |
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